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Compound of Interest

Compound Name: L-Proline-15N

Cat. No.: B15088719 Get Quote

For researchers, scientists, and drug development professionals, the procurement of high-

quality isotopically labeled compounds is a critical first step in ensuring the accuracy and

reliability of experimental outcomes. L-Proline-¹⁵N, a stable isotope-labeled version of the

amino acid proline, is a vital tool in a range of applications, from metabolic research to

structural biology using Nuclear Magnetic Resonance (NMR) spectroscopy. This technical

guide provides an in-depth overview of commercially available L-Proline-¹⁵N, including a

comparative summary of suppliers and their purity specifications, alongside a discussion of the

analytical methods used for its characterization and a workflow for selecting the appropriate

grade of material for your research needs.

L-Proline-¹⁵N: Supplier and Purity Specifications
The selection of an L-Proline-¹⁵N supplier is a critical decision that can impact the quality of

experimental data. The key specifications to consider are isotopic purity (the degree of ¹⁵N

enrichment) and chemical purity. The following table summarizes the offerings of several

prominent suppliers.
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Supplier
Product
Name/Number

Isotopic Purity
(¹⁵N atom %)

Chemical
Purity

Additional
Notes

Cambridge

Isotope

Laboratories

(CIL)

L-Proline (¹⁵N,

98%) / NLM-835
98% 98%

Also offer L-

Proline (¹³C₅,

99%; ¹⁵N, 99%)

and Fmoc-

protected L-

Proline-¹⁵N.[1][2]

[3][4]

Sigma-Aldrich

(Merck)

L-Proline-¹⁵N /

Product numbers

may vary

≥95% 98% (CP)

Also provide

dually labeled L-

Proline-¹³C₅,¹⁵N.

[5]

Isotope Science /

Alfa Chemistry

L-Proline-¹⁵N /

ACM59681311

Not explicitly

stated
99%+ [6]

Eurisotop
L-PROLINE (¹⁵N,

98%) / NLM-835
98% 98%

A subsidiary of

CIL.[7]

MedchemExpres

s
L-Proline-¹⁵N

Not explicitly

stated

Not explicitly

stated

Marketed for

research use.[8]

Amsbio
L-Proline-¹⁵N /

AMS.T203707

Not explicitly

stated

Not explicitly

stated

Suitable for

metabolic

research.[9]

Anaspec
Fmoc-Pro-OH

(U-¹³C₅, ¹⁵N)

Not explicitly

stated

Not explicitly

stated

Offers the Fmoc-

protected

version.[10]

Note: (CP) denotes chemically pure. Isotopic and chemical purity levels can vary between

batches, and it is always recommended to consult the Certificate of Analysis (CoA) for the

specific lot you are purchasing.
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Ensuring the purity of L-Proline-¹⁵N is paramount for its effective use. While suppliers provide a

Certificate of Analysis, understanding the methodologies used for these assessments is crucial

for the discerning researcher.

Isotopic Purity Determination by Mass Spectrometry
Methodology:

Sample Preparation: A small, accurately weighed sample of L-Proline-¹⁵N is dissolved in a

suitable solvent, typically a mixture of water and an organic solvent like acetonitrile or

methanol, compatible with the ionization technique.

Ionization: The sample is introduced into the mass spectrometer. Electron Impact (EI) or

Electrospray Ionization (ESI) are common techniques. ESI is often preferred for its soft

ionization, which minimizes fragmentation and preserves the molecular ion.

Mass Analysis: The ionized sample is guided into the mass analyzer (e.g., quadrupole, time-

of-flight). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection: The detector records the abundance of each ion. For L-Proline-¹⁵N, the molecular

ion peak will be at a higher m/z value compared to unlabeled L-Proline.

Data Analysis: The isotopic purity is calculated by comparing the peak intensity of the ¹⁵N-

labeled L-Proline to that of the unlabeled L-Proline.

Chemical Purity Determination by High-Performance
Liquid Chromatography (HPLC)
Methodology:

Sample Preparation: A standard solution of L-Proline-¹⁵N is prepared by dissolving a known

amount of the substance in the mobile phase.

Chromatographic System: A C18 reversed-phase column is commonly used for the

separation of amino acids.
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Mobile Phase: An isocratic or gradient elution with a mixture of an aqueous buffer (e.g.,

phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) is employed.

Injection and Separation: A precise volume of the sample solution is injected into the HPLC

system. The components of the sample are separated based on their differential partitioning

between the stationary phase (the C18 column) and the mobile phase.

Detection: A UV detector is typically used, monitoring the absorbance at a specific

wavelength (e.g., around 210 nm for the proline carboxyl group).

Data Analysis: The chemical purity is determined by integrating the area of the L-Proline-¹⁵N

peak and expressing it as a percentage of the total area of all peaks in the chromatogram.

Logical Workflow for L-Proline-¹⁵N Selection
The selection of the appropriate L-Proline-¹⁵N for a given experiment involves a series of

considerations beyond simply finding a supplier. The following diagram illustrates a logical

workflow to guide this process.
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Phase 1: Experimental Design

Phase 2: Supplier & Product Evaluation

Phase 3: Final Selection & Procurement

Define Research Application
(e.g., NMR, Metabolism, Proteomics)

Determine Required Isotopic Purity
(e.g., >95% for tracing, >98% for NMR)

Determine Required Chemical Purity
(e.g., >98% to avoid artifacts)

Identify Potential Suppliers

Compare Supplier Specifications
(Isotopic & Chemical Purity)

Request & Review Certificate of Analysis (CoA)

Select Supplier & Product
Based on Purity, Cost, and Availability

Procure L-Proline-15N

Click to download full resolution via product page

Caption: A logical workflow for the selection of L-Proline-¹⁵N.
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Applications of L-Proline-¹⁵N in Research
L-Proline-¹⁵N is a versatile tool in various scientific disciplines:

Metabolic Studies: As a tracer, L-Proline-¹⁵N allows researchers to follow the metabolic fate

of proline in biological systems, providing insights into amino acid metabolism and protein

biosynthesis.[9][11]

NMR Spectroscopy: In biomolecular NMR, ¹⁵N-labeling is essential for a wide range of

experiments that elucidate the structure, dynamics, and interactions of proteins and other

macromolecules. The ¹⁵N nucleus provides an additional dimension in NMR experiments,

aiding in resonance assignment and the study of protein folding and function.[2][12][13]

Proteomics: In quantitative proteomics, stable isotope labeling with amino acids in cell

culture (SILAC) can utilize L-Proline-¹⁵N to differentially label proteins, enabling the accurate

quantification of protein abundance changes between different cell states.

By carefully considering the supplier, purity specifications, and the specific requirements of the

experimental design, researchers can confidently employ L-Proline-¹⁵N to achieve high-quality,

reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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